1-butyl-4-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Butyl-4-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one, also known as BPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BPP is a pyrrolidinone derivative that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Scientific Research Applications
- Targeting Mitochondrial Metabolism : Researchers investigate its potential as an anticancer agent by disrupting mitochondrial metabolism. The compound may inhibit energy production pathways, leading to apoptosis in cancer cells .
- Erastin Analog : Given its structural similarity to erastin, a well-known ferroptosis inducer, scientists explore its potential as an alternative or complementary therapy for cancer treatment .
- Neuroprotective Effects : Studies suggest that this compound exhibits neuroprotective properties. It may mitigate oxidative stress, inflammation, and neuronal damage, making it relevant for neurodegenerative conditions like Alzheimer’s and Parkinson’s diseases .
- Modulating Glutamate Receptors : Researchers investigate its impact on glutamate receptors, which play a crucial role in synaptic transmission and neuronal health .
- Viral Replication Inhibition : Investigations focus on its ability to inhibit viral replication. It may interfere with essential viral enzymes or processes, making it a potential antiviral candidate .
- Vasodilation and Blood Pressure Regulation : Scientists explore its impact on vascular function. The compound may promote vasodilation, affecting blood pressure regulation .
- Type 2 Diabetes and Insulin Sensitivity : Preliminary studies suggest that it might enhance insulin sensitivity and glucose metabolism. Researchers investigate its potential as an adjunct therapy for type 2 diabetes .
- Chemical Probes : Researchers use it as a chemical probe to study specific biological processes. Its unique structure allows for targeted investigations in cellular and molecular contexts .
- Medicinal Chemistry : The compound serves as a starting point for designing novel derivatives with improved pharmacological properties. Medicinal chemists explore modifications to enhance its efficacy and safety .
Anticancer Research
Neuroprotection and Neurodegenerative Diseases
Antiviral Research
Cardiovascular Research
Metabolic Disorders
Chemical Biology and Drug Discovery
properties
IUPAC Name |
1-butyl-4-[1-(2-phenoxyethyl)benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O2/c1-2-3-13-25-17-18(16-22(25)27)23-24-20-11-7-8-12-21(20)26(23)14-15-28-19-9-5-4-6-10-19/h4-12,18H,2-3,13-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLAXCVROTITAMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CCOC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-4-[1-(2-phenoxyethyl)benzimidazol-2-yl]pyrrolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.